N-(4-fluorobenzyl)-2-(1-(4-fluorophenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[1-(4-fluorophenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]acetamide
• InChI: InChI=1S/C23H21F2N5O2/c1-14(2)21-19-12-27-30(18-9-7-17(25)8-10-18)22(19)23(32)29(28-21)13-20(31)26-11-15-3-5-16(24)6-4-15/h3-10,12,14H,11,13H2,1-2H3,(H,26,31)
• InChI Key: VZUGWDJMBBQAAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C2=C1C=NN2C3=CC=C(C=C3)F)CC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C23H21F2N5O2
• Molecular Weight: 437.4 g/mol

Description

N-(4-fluorobenzyl)-2-(1-(4-fluorophenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21F2N5O2 and its molecular weight is 437.451. The purity is usually 95%.
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Scientific Research Applications

Understanding the Pharmacodynamics and Pharmacokinetics

Research involving CERC‐301, a compound sharing structural similarity with N-(4-fluorobenzyl)-2-(1-(4-fluorophenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide, delves into the preclinical pharmacodynamic and pharmacokinetic properties. This study is pivotal for developing a translational approach to guide dose selection in clinical trials, especially for disorders such as major depressive disorder. The compound demonstrated high-binding affinity specific to GluN2B, a subunit of the N-methyl-D-aspartate (NMDA) receptor, showcasing its potential in modulating synaptic plasticity and memory functions. The study’s safety pharmacology and neurotoxicity studies did not raise specific safety concerns, highlighting the compound's potential therapeutic applications (Garner et al., 2015).

Investigating Toxicity and Environmental Exposure

A study on environmental exposure to pesticides in South Australian preschool children, while not directly related to this compound, offers insights into the broader context of chemical exposure and its potential neurotoxic effects. This cross-sectional study identified widespread chronic exposure to organophosphorus (OP) and pyrethroid (PYR) compounds, known developmental neurotoxicants, in children. Such findings underscore the importance of understanding the environmental and health impacts of chemical compounds, including those structurally related to this compound (Babina et al., 2012).

Metabolic Pathways and Pharmacokinetics

The study of FK3453's preclinical and clinical pharmacokinetic profiles offers insight into the metabolic pathways and challenges of developing pharmacologically active compounds. Despite promising preclinical findings, the plasma concentrations of FK3453 in humans were extremely low, attributing its poor exposure to extensive metabolism by aldehyde oxidase (AO). This study highlights the complexity of drug metabolism and the necessity of comprehensive pharmacokinetic evaluations in drug development, pertinent to the study and application of this compound (Akabane et al., 2011).